4-Bromo-2-ethenyl-1-nitrobenzene

• Molecular Formula: C8H6BrNO2
• Molecular Weight: 228.04 g/mol
• IUPAC Name: 4-bromo-2-ethenyl-1-nitrobenzene
• InChI: InChI=1S/C8H6BrNO2/c1-2-6-5-7(9)3-4-8(6)10(11)12/h2-5H,1H2
• InChI Key: BGEMPXKJDVNAAB-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC(=C1)Br)[N+](=O)[O-]
• CAS No.: 112768-01-1

Description

4-Bromo-2-ethenyl-1-nitrobenzene is an aromatic compound with a benzene ring substituted with a bromine atom, an ethenyl group, and a nitro group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-ethenyl-1-nitrobenzene typically involves multiple steps, starting from benzene. The general synthetic route includes:

Bromination: Introduction of a bromine atom to the benzene ring using bromine (Br2) in the presence of a catalyst such as iron(III) bromide (FeBr3).

Nitration: Introduction of a nitro group using a mixture of concentrated nitric acid (HNO3) and sulfuric acid (H2SO4).

Vinylation: Introduction of an ethenyl group through a reaction such as the Heck reaction, which involves the coupling of an aryl halide with an alkene in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production methods for this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may involve continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-ethenyl-1-nitrobenzene can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group is a strong deactivating group, making further substitution reactions more challenging.

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas (H2) in the presence of a catalyst.

Common Reagents and Conditions

Bromination: Br2/FeBr3

Nitration: HNO3/H2SO4

Vinylation: Palladium catalyst, alkene

Reduction: H2, palladium catalyst

Major Products

Reduction: 4-Bromo-2-ethenyl-1-aminobenzene

Nucleophilic Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

4-Bromo-2-ethenyl-1-nitrobenzene has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: Potential precursor for the development of drugs and active pharmaceutical ingredients.

Materials Science: Used in the synthesis of polymers and advanced materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

• 4-Bromo-1-fluoro-2-nitrobenzene
• 2-Bromo-1-fluoro-4-nitrobenzene
• 1-Bromo-2,4-dinitrobenzene

Uniqueness

4-Bromo-2-ethenyl-1-nitrobenzene is unique due to the presence of the ethenyl group, which imparts distinct reactivity and potential for further functionalization compared to other similar compounds that may lack this group.